Cas no 331633-75-1 (3-amino-3-cyclopropylpropanoic acid hydrochloride)

• Product Name: 3-amino-3-cyclopropylpropanoic acid hydrochloride
• CAS No: 331633-75-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 4712837
• Update Time: 2025-05-24

3-amino-3-cyclopropylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclopropylpropanoic acid hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c7-5(3-6(8)9)4-1-2-4;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： RUOBWSBBPZGGTH-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)CC(=O)O.Cl

Additional information on 3-amino-3-cyclopropylpropanoic acid hydrochloride

3-Amino-3-cyclopropylpropanoic acid hydrochloride (CAS No. 331633-75-1): A Comprehensive Scientific Overview

In the realm of fine chemicals and pharmaceutical intermediates, 3-amino-3-cyclopropylpropanoic acid hydrochloride (CAS No. 331633-75-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by a cyclopropyl ring fused with an amino acid backbone, serves as a critical building block in drug discovery and organic synthesis. Its molecular formula, C₆H₁₂ClNO₂, highlights its potential for modulating biological activity, particularly in designing small molecule inhibitors and peptide mimetics.

The growing interest in 3-amino-3-cyclopropylpropanoic acid HCl aligns with broader trends in medicinal chemistry, where researchers prioritize scaffolds that enhance drug bioavailability and target selectivity. Recent literature underscores its utility in developing neurological therapeutics, owing to its ability to cross the blood-brain barrier—a hot topic in neurodegenerative disease research. Users frequently search for terms like "cyclopropyl amino acid derivatives" or "CAS 331633-75-1 supplier", reflecting demand from both academic and industrial sectors.

From a synthetic perspective, the hydrochloride salt form of this compound improves solubility, a key consideration for high-throughput screening assays. Its stereochemistry (often explored as a racemic mixture or enantiopure form) further enables studies on chiral drug interactions—a trending subtopic in precision medicine. Analytical techniques like HPLC and NMR are commonly employed to verify purity, addressing another frequent query: "How to characterize 3-amino-3-cyclopropylpropanoic acid hydrochloride?".

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research, particularly in designing plant growth regulators. Its cyclopropyl motif mimics natural stress-response molecules in plants, resonating with the sustainable agriculture movement. SEO data reveal related long-tail keywords such as "buy 3-amino-3-cyclopropylpropanoic acid hydrochloride for research" and "CAS 331633-75-1 synthesis protocol", indicating diverse user intent.

Quality control remains paramount for CAS No. 331633-75-1, with stringent GMP standards applied to commercial batches. Discussions on storage conditions (e.g., desiccated, room temperature) and shelf life dominate forum threads, underscoring practical handling concerns. Innovators also explore its derivatization into prodrugs or bioconjugates, tapping into the booming targeted drug delivery market.

In summary, 3-amino-3-cyclopropylpropanoic acid hydrochloride exemplifies the intersection of structural ingenuity and applied science. As AI-driven molecular modeling accelerates compound optimization, this molecule’s relevance in hit-to-lead campaigns will likely expand—making it a staple for R&D databases and chemical catalogs worldwide.